![molecular formula C10H17N5O B1488963 (3-(aminomethyl)piperidin-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone CAS No. 1880520-87-5](/img/structure/B1488963.png)
(3-(aminomethyl)piperidin-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone
Overview
Description
The compound contains a piperidine ring, which is a common structural motif in many pharmaceuticals and other organic compounds . It also contains a 1,2,3-triazole ring, which is a type of azole, a class of five-membered heterocyclic compounds containing at least one nitrogen atom .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the piperidine and 1,2,3-triazole rings. The piperidine ring is a saturated six-membered ring with one nitrogen atom, while the 1,2,3-triazole ring is a five-membered ring containing two carbon atoms and three nitrogen atoms .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the functional groups present. Piperidine is a secondary amine, so it could potentially undergo reactions typical of amines, such as acid-base reactions. The 1,2,3-triazole ring is aromatic and relatively stable, but could potentially participate in reactions at the carbon or nitrogen atoms .Scientific Research Applications
Synthesis Techniques and Chemical Reactions
Research has focused on developing efficient synthesis methods for compounds containing piperidine and triazole moieties, which are of interest due to their potential biological activities. For instance, a study detailed an efficient approach for the regioselective synthesis of a related heterocyclic amide, which was used as a strategic intermediate in the preparation of other compounds through a microwave-assisted Fries rearrangement under catalyst- and solvent-free conditions (Moreno-Fuquen et al., 2019). Another study reported on the synthesis of a selective CB2 receptor agonist through a series of chemical reactions highlighting the chemical versatility and potential therapeutic relevance of these compounds (Luo & Naguib, 2012).
Biological Activity
Several studies have synthesized and evaluated the biological activities of piperidine and triazole-containing compounds. For example, novel triazole analogs of piperazine were synthesized and assessed for their antibacterial activity against human pathogenic bacteria, demonstrating the potential of these compounds in developing new antibacterial agents (Nagaraj et al., 2018).
Antimicrobial and Antiproliferative Effects
Compounds derived from or related to the specified chemical structure have been explored for their antimicrobial and antiproliferative effects. A study focusing on pyridine derivatives showed variable and modest activity against investigated strains of bacteria and fungi, highlighting the potential of these compounds in antimicrobial applications (Patel et al., 2011).
Structural and Theoretical Studies
The structural and theoretical analysis of these compounds has been a focus to understand their chemical properties and potential applications further. For example, the crystal structure and Hirshfeld surface analysis of a novel bioactive heterocycle were conducted to explore its antiproliferative activity and molecular interactions (Benaka Prasad et al., 2018).
Mechanism of Action
Target of Action
It’s worth noting that piperidine derivatives have been found to be present in more than twenty classes of pharmaceuticals . For instance, a series of 2-amino-4-(1-piperidine) pyridine derivatives were designed as clinically resistant anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 kinase (ROS1) dual inhibitors .
Mode of Action
Piperidine derivatives have been found to interact with their targets in various ways, leading to different changes .
Biochemical Pathways
Piperidine derivatives have been found to affect various biochemical pathways .
Pharmacokinetics
The pharmacokinetics of piperidine derivatives have been extensively studied .
Result of Action
Piperidine derivatives have been found to have various biological and pharmacological activities .
Action Environment
The action of piperidine derivatives can be influenced by various environmental factors .
properties
IUPAC Name |
[3-(aminomethyl)piperidin-1-yl]-(1-methyltriazol-4-yl)methanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17N5O/c1-14-7-9(12-13-14)10(16)15-4-2-3-8(5-11)6-15/h7-8H,2-6,11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYDVOXFGIASLDN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(N=N1)C(=O)N2CCCC(C2)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17N5O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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